Cas no 2229187-49-7 (2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl chloride
• CAS No: 2229187-49-7
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• CID: 5886073
• PubChem ID: 165635793
• Update Time: 2023-12-26

2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-sulfonyl chloride
• 2229187-49-7
• EN300-1988600

• Inchi： 1S/C7H11ClN2O2S/c1-2-10-6-7(5-9-10)3-4-13(8,11)12/h5-6H,2-4H2,1H3
• InChI Key： NMUVGIWSJBDWGG-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=NN(CC)C=1)(=O)=O

Computed Properties

• Exact Mass: 222.0229765g/mol
• Monoisotopic Mass: 222.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.3Ų